3,4-Dimethylaniline

• CAS No.: 95-64-7
• Product Name: 3,4-Dimethylaniline
• Molecular Formula: C8H11N; (CH3)2C6H3NH2; C8H11N
• Molecular Weight: 121.18 g/mol
• IUPAC Name: 3,4-dimethylaniline
• Standard InChI: InChI=1S/C8H11N/c1-6-3-4-8(9)5-7(6)2/h3-5H,9H2,1-2H3
• Standard InChIKey: DOLQYFPDPKPQSS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N)C
• Canonical SMILES: CC1=C(C=C(C=C1)N)C
• Boiling Point: 442 °F at 760 mm Hg (NTP, 1992); 228.0 °C; 228 °C @ 760 MM HG; 228 °C
• Colorform: Plates of prisms from petroleum ether; Crystalline solid
• Density: 1.076 at 64 °F (NTP, 1992); 1.076 @ 18 °C; Relative density (water = 1): 1.07
• Flash Point: 209 °F (NTP, 1992); 98 °C
• Melting Point: 124 °F (NTP, 1992); 51.0 °C; 51 °C
• Physical Description: 3,4-xylidine appears as pale brown crystals or off-white solid. (NTP, 1992); Liquid; WHITE SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR. TURNS REDDISH TO BROWN ON EXPOSURE TO AIR.
• Description: 3,4-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 3- and 4-positions are replaced by methyl groups. A low-melting, crystalline solid, it is used in the production of vitamin B2, dyes, pesticides and other chemicals. It is a dimethylaniline and a primary arylamine.; 3,4-xylidine appears as pale brown crystals or off-white solid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.03 M; Sol in ether, petroleum; Very soluble in ligroin; soluble in ether; slightly soluble in chloroform and water.; Soluble in aromatic solvents.; Solubility in water, g/100ml at 22 °C: 0.38
• Synonyms: 3,4-Xylidine; 1-Amino-3,4-dimethylbenzene; 3,4-Dimethylaminobenzene; 3,4-Dimethylaniline; 3,4-Dimethylbenzenamine; 3,4-Dimethylphenylamine; 3,4-Xylylamine; 4-Amino-1,2-dimethylbenzene; 4-Amino-o-xylene; NSC 41800; NSC 7099
• Vapor Density: Relative vapor density (air = 1): 4.19
• Vapor Pressure: 0.03 mmHg; Vapor pressure, Pa at 25 °C: 4
• PubChem Compound: 7248
• Last Modified: Nov 12 2021